N-(4-chlorophenyl)-4-(1-piperidinylmethyl)benzamide

• IUPAC Name: N-(4-chlorophenyl)-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C19H21ClN2O/c20-17-8-10-18(11-9-17)21-19(23)16-6-4-15(5-7-16)14-22-12-2-1-3-13-22/h4-11H,1-3,12-14H2,(H,21,23)
• InChI Key: AHCRPEWAWQKDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

N-(4-chlorophenyl)-4-(1-piperidinylmethyl)benzamide, commonly known as CP-122,288, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CP-122,288 is a selective antagonist for the dopamine D3 receptor, a subtype of dopamine receptor found in the brain. In

Mechanism of Action

CP-122,288 works by selectively blocking the dopamine D3 receptor. The dopamine D3 receptor is a G protein-coupled receptor that is primarily found in the mesolimbic pathway, a brain region that is involved in reward and motivation. By blocking the dopamine D3 receptor, CP-122,288 reduces the release of dopamine in this pathway, which can help to reduce addictive behaviors and improve mood in individuals with depression.
Biochemical and Physiological Effects
CP-122,288 has been shown to have several biochemical and physiological effects. In preclinical studies, CP-122,288 has been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, CP-122,288 has been shown to improve depressive-like behaviors in animal models of depression. These effects are thought to be mediated by the selective antagonism of the dopamine D3 receptor.

Advantages and Limitations for Lab Experiments

One advantage of CP-122,288 is its selectivity for the dopamine D3 receptor. This selectivity allows researchers to study the specific role of the dopamine D3 receptor in various neurological and psychiatric disorders. However, one limitation of CP-122,288 is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of CP-122,288. One potential direction is the development of more water-soluble analogs of CP-122,288 that can be more easily administered in experimental settings. Additionally, the potential therapeutic applications of CP-122,288 in other disorders, such as Parkinson's disease and attention deficit hyperactivity disorder, should be explored. Finally, the role of the dopamine D3 receptor in addiction and other disorders should be further elucidated through the use of CP-122,288 and other selective antagonists.

Scientific Research Applications

CP-122,288 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The dopamine D3 receptor, which CP-122,288 selectively antagonizes, has been implicated in several disorders, including addiction, depression, and schizophrenia. CP-122,288 has shown promising results in preclinical studies for the treatment of these disorders.